Cas no 271-76-1 (4H-Pyrazolo[3,4-d]pyrimidine)

4H-Pyrazolo[3,4-d]pyrimidine structure
4H-Pyrazolo[3,4-d]pyrimidine structure
Product Name:4H-Pyrazolo[3,4-d]pyrimidine
CAS No:271-76-1
MF:C5H4N4
MW:120.112059593201
CID:249516
PubChem ID:45080550
Update Time:2025-04-19

4H-Pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrazolo[3,4-d]pyrimidine
    • 4H-Pyrazolo[3,4-d]pyrimidine (8CI,9CI)
    • AG-E-86462
    • CTK1A0877
    • KB-192368
    • SureCN7267815
    • 4H-Pyrazolo[3,4-d]pyrimidine(8ci,9ci)
    • DTXSID00664025
    • 271-76-1
    • SCHEMBL7267815
    • Inchi: 1S/C5H4N4/c1-4-2-8-9-5(4)7-3-6-1/h2-3H,1H2
    • InChI Key: AJMBIGCCEVCZDR-UHFFFAOYSA-N
    • SMILES: N1=CN=C2C(=CN=N2)C1

Computed Properties

  • Exact Mass: 120.04400
  • Monoisotopic Mass: 120.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2
  • XLogP3: -0.2

Experimental Properties

  • PSA: 49.44000
  • LogP: -1.48110
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